Cas no 2138155-92-5 (Pyridine, 3-butyl-2-(chloromethyl)-6-methyl-)

• Product Name: Pyridine, 3-butyl-2-(chloromethyl)-6-methyl-
• CAS No: 2138155-92-5
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5288429
• Update Time: 2025-07-01

Pyridine, 3-butyl-2-(chloromethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-butyl-2-(chloromethyl)-6-methyl-

• Inchi： 1S/C11H16ClN/c1-3-4-5-10-7-6-9(2)13-11(10)8-12/h6-7H,3-5,8H2,1-2H3
• InChI Key： QGLQAGWJTSHUJN-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(C)=CC=C1CCCC

Additional information on Pyridine, 3-butyl-2-(chloromethyl)-6-methyl-

3-Butyl-2-(Chloromethyl)-6-Methylpyridine (CAS No. 2138155-92-5): A Comprehensive Overview

3-Butyl-2-(chloromethyl)-6-methylpyridine (CAS No. 2138155-92-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications in both academic research and industrial settings.

The molecular structure of 3-butyl-2-(chloromethyl)-6-methylpyridine consists of a pyridine ring substituted with a butyl group at the 3-position, a chloromethyl group at the 2-position, and a methyl group at the 6-position. These functional groups endow the molecule with distinct chemical properties, making it a valuable building block for various synthetic transformations.

Recent research studies have highlighted the potential of 3-butyl-2-(chloromethyl)-6-methylpyridine in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an intermediate in the synthesis of potent anti-inflammatory agents. The chloromethyl group, in particular, facilitates the introduction of additional functionalities, enhancing the pharmacological activity of the final products.

In addition to its applications in medicinal chemistry, 3-butyl-2-(chloromethyl)-6-methylpyridine has shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the fabrication of advanced polymeric materials. The compound's reactivity and stability make it suitable for polymerization reactions, leading to materials with enhanced mechanical and thermal properties.

The synthesis of 3-butyl-2-(chloromethyl)-6-methylpyridine typically involves multi-step processes, starting from readily available starting materials. One common approach is to react 2-chloromethyl-6-methylpyridine with butyllithium to introduce the butyl group at the 3-position. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of 3-butyl-2-(chloromethyl)-6-methylpyridine include a boiling point of approximately 180°C and a melting point around -10°C. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties are crucial for its handling and storage in laboratory settings.

In terms of safety, while 3-butyl-2-(chloromethyl)-6-methylpyridine is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for forming unstable derivatives. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of 3-butyl-2-(chloromethyl)-6-methylpyridine is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, responsible disposal practices should be followed to minimize any potential ecological effects.

Future research directions for 3-butyl-2-(chloromethyl)-6-methylpyridine include exploring its use in catalytic systems and investigating its potential as a ligand in coordination chemistry. These areas hold promise for expanding its applications beyond current uses.

In conclusion, 3-butyl-2-(chloromethyl)-6-methylpyridine (CAS No. 2138155-92-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative projects.